4-cyclopropyl-1-(2-methoxyphenyl)-1H-1,2,3-triazole

• IUPAC Name: 4-cyclopropyl-1-(2-methoxyphenyl)triazole
• InChI: InChI=1S/C12H13N3O/c1-16-12-5-3-2-4-11(12)15-8-10(13-14-15)9-6-7-9/h2-5,8-9H,6-7H2,1H3
• InChI Key: JAKTYUUCBRUZSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C=C(N=N2)C3CC3
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

The compound “4-cyclopropyl-1-(2-methoxyphenyl)-1H-1,2,3-triazole” belongs to the class of triazoles, which are heterocyclic compounds containing a five-membered aromatic ring with three nitrogen atoms. The presence of a cyclopropyl group and a methoxyphenyl group indicates that this compound might have unique properties compared to other triazoles.

Synthesis Analysis

Triazoles can be synthesized through a variety of methods, including the Huisgen cycloaddition, a type of click chemistry. This reaction typically involves the reaction of an azide and an alkyne to form a 1,2,3-triazole.

Molecular Structure Analysis

The molecular structure of triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms. The presence of the cyclopropyl and methoxyphenyl groups likely influences the compound’s physical and chemical properties.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions. Their reactivity is often influenced by the substituents attached to the triazole ring. For instance, they can act as ligands in coordination chemistry, form complexes with metals, and participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific triazole compound depend on its exact structure. Factors that can influence these properties include the nature of the substituents on the triazole ring and the presence of other functional groups.

Mechanism of Action

The mechanism of action of a triazole compound can vary widely depending on its structure and the context in which it is used. Some triazoles have biological activity and can interact with various enzymes and receptors in biological systems.

Safety and Hazards

The safety and hazards associated with a specific triazole compound would depend on its exact structure. Some triazoles are used as pharmaceuticals and are generally safe under prescribed conditions, while others may be hazardous.

Future Directions

The study of triazoles is a vibrant field in chemistry with many potential future directions. These could include the development of new synthetic methods, the design of triazole-based drugs, or the use of triazoles in materials science.